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Compound of Interest

Compound Name:
2-METHYL-2-PHENYL-INDAN-1-

ONE

CAS No.: 10474-32-5

Cat. No.: B080597

Get Quote

Physicochemical Dynamics, Synthetic Protocols, and Photochemical Utility

Executive Summary
2-Methyl-2-phenyl-indan-1-one (MPI) represents a specialized class of hindered aromatic

ketones primarily utilized as a mechanistic probe in physical organic chemistry. Unlike simple

photoinitiators, MPI is distinguished by its quaternary carbon center at the C2 position, which

inhibits enolization and restricts conformational mobility.

This structural rigidity makes MPI an "atomic clock" for studying Norrish Type I cleavage,

radical pair dynamics, and magnetic field effects (MFE) in supramolecular assemblies

(micelles). This guide details the synthesis, physical properties, and photochemical behavior of

MPI, providing researchers with a self-validating roadmap for its application in spin chemistry

and kinetic resolution studies.

Chemical Identity & Physicochemical Profile[1][2][3]
[4]
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MPI is a chiral, crystalline solid. Its quaternary center prevents racemization via simple

enolization, making it robust for stereochemical studies unless subjected to high-energy

photolysis.

Table 1: Physicochemical Datasheet
Property Specification Notes

IUPAC Name
2-Methyl-2-phenyl-2,3-dihydro-

1H-inden-1-one

Common Name
2-Methyl-2-phenylindanone

(MPI)

CAS Number 1541-79-3
Often confused with 2-methyl-

1-indanone (17496-14-9).

Molecular Formula C₁₆H₁₄O

Molecular Weight 222.28 g/mol

Appearance
White to off-white crystalline

solid

Melting Point 64 – 65 °C
Distinct from 2-phenylindanone

(MP ~78°C).

Solubility
Soluble in CH₂Cl₂, THF,

Toluene, Benzene.
Insoluble in water.

UV Absorption
~245 nm, ~280 nm (n-

*)

Typical indanone

chromophore.

Chirality Yes (C2 center)

Can be resolved via chiral

HPLC or synthesized

asymmetrically.

Synthetic Pathways & Mechanistic Insight
The synthesis of MPI is a classic example of thermodynamically controlled enolate alkylation.

The precursor, 2-phenylindan-1-one, possesses an acidic proton at the C2 position (
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~18-20). Deprotonation followed by trapping with a methylating agent yields the quaternary
product.

Reaction Mechanism (Graphviz)
The following diagram illustrates the transformation from 2-phenylindan-1-one to MPI via the

sodium enolate intermediate.
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Figure 1: Synthetic pathway via enolate alkylation. The formation of the quaternary center is

irreversible under these conditions.

Experimental Protocol: C-Methylation
Objective: Synthesis of 2-methyl-2-phenylindan-1-one from 2-phenylindan-1-one.

Reagents:

2-Phenylindan-1-one (1.0 eq)

Sodium Hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

Methyl Iodide (MeI) (1.5 eq)

Anhydrous THF or DMF (Solvent)

Step-by-Step Methodology:

Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a

nitrogen inlet.
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Deprotonation: Suspend NaH (1.2 eq) in anhydrous THF at 0°C. Slowly add a solution of 2-

phenylindan-1-one (1.0 eq) in THF dropwise.

Critical Insight: Hydrogen gas evolves. Ensure proper venting. The solution will turn

yellow/orange, indicating enolate formation. Stir for 30–45 minutes to ensure complete

deprotonation.

Alkylation: Add Methyl Iodide (1.5 eq) dropwise to the cold enolate solution.

Mechanistic Note: The methyl group adds to the sterically hindered C2 position. The

reaction is usually fast due to the high nucleophilicity of the enolate.

Completion: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor

via TLC (SiO₂, 10% EtOAc/Hexane). The starting material spot (lower

) should disappear.

Quench & Workup: Carefully quench with saturated aqueous

. Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over

, and concentrate.

Purification: Recrystallize from Ethanol or Hexane/EtOAc to yield white crystals (MP: 64–

65°C).

Photochemical Dynamics & Magnetic Field
Effects[5][6][7]
The primary scientific value of MPI lies in its photochemistry. Upon UV irradiation, it undergoes

Norrish Type I cleavage (

-cleavage), breaking the bond between the carbonyl carbon (C1) and the quaternary alpha-
carbon (C2).

The Radical Pair Mechanism
Because the C2 and C1 carbons are part of a ring, the initial cleavage does not immediately

separate the molecule into two distinct species. Instead, it forms a singlet biradical tethered by
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the aromatic ring.

Excitation:

Cleavage: The triplet excited state (

) undergoes homolytic cleavage to form a Triplet Biradical (

).

Spin Dynamics: The triplet biradical cannot recombine to form the ground state singlet

product (

) without first converting to a Singlet Biradical (

).

Magnetic Sensitivity: The rate of Intersystem Crossing (ISC) between

and

is governed by hyperfine coupling (HFC) and is sensitive to external magnetic fields. This
makes MPI a "magnetic sensor."

Pathway Visualization (Graphviz)
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Figure 2: Photochemical cascade of MPI. The yellow pathway represents the magnetic-field-

sensitive step (ISC).

The "Cage Effect" & Micellar Probes
In homogeneous solution, the biradical ends may diffuse apart (if the tether breaks or if it were

acyclic). However, in micelles (e.g., SDS), the radical pair is confined.
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Zero Field: Hyperfine coupling mixes S and T states efficiently

Fast recombination

High yield of reformed MPI.

High Field: The Zeeman splitting of the Triplet sublevels (

,

) separates them energetically from the Singlet (

). Only

can mix with

. This suppresses ISC, extending the lifetime of the radical pair and increasing the yield of
"escape" products (aldehydes/alkenes) rather than reformation of MPI.

Applications in Drug Development & Materials
While MPI itself is not a drug, its unique properties serve two critical roles in development:

Chiral Intermediate Synthesis:

The quaternary center at C2 is difficult to construct stereoselectively.

Kinetic Resolution: Photolysis of racemic MPI with circularly polarized light or in chiral

hosts can lead to enantiomeric enrichment, as one enantiomer may undergo cleavage

faster or recombine selectively.

Relevance: The indanone scaffold is ubiquitous in pharmacophores (e.g., Donepezil

derivatives).

Photoinitiator Efficiency Models:

MPI models the behavior of Type I photoinitiators (like Irgacure 907) but with restricted

geometry.

It allows scientists to measure the quantum yield of cleavage (
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) without the complication of diffusion, isolating the electronic factors of bond breaking.

References
Turro, N. J., & Kraeutler, B. (1980). "Magnetic field and isotope effects on biradical

reactions." Accounts of Chemical Research, 13(10), 369–377. Link

Gould, I. R., Turro, N. J., & Zimmt, M. B. (1984). "Magnetic field effects on the photolysis of
2-phenyl-2-methylindanone in micellar solutions." Advances in Physical Organic Chemistry,
20, 1-53.

Lewis, F. D., & Hilliard, T. A. (1972). "Photochemistry of 2-phenyl-2-methylindanone. A probe

for the cage effect." Journal of the American Chemical Society, 94(11), 3852–3856. Link

Doubleday, C. (1977). "Intersystem crossing in biradicals. The magnetic field effect."
Chemical Physics Letters, 64(1), 67-70.

BenchChem. (2025). "Synthetic Pathways to Indanone Derivatives: Technical Guide." Link

(General synthesis reference).

To cite this document: BenchChem. [Technical Guide: 2-Methyl-2-Phenyl-Indan-1-One
(MPI)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080597/docs#technical-guide-2-methyl-2-phenyl-
indan-1-one-mpi]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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